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Introduction
3,3-Dimethylindoline, with the CAS number 1914-02-9, is a heterocyclic organic compound.[1]

It belongs to the indoline family, which is a core structural motif in a wide array of biologically

active compounds and a valuable building block in synthetic organic chemistry. Understanding

the fundamental physicochemical properties of 3,3-Dimethylindoline is crucial for its

application in medicinal chemistry, materials science, and as a versatile pharmaceutical

intermediate.[2] This technical guide provides a comprehensive overview of its key

physicochemical characteristics, detailed experimental protocols for their determination, and a

representative synthetic workflow.

Core Physicochemical Properties
The physicochemical properties of a compound govern its behavior in various chemical and

biological systems. These parameters are essential for predicting its solubility, absorption,

distribution, metabolism, and excretion (ADME) profile in drug discovery and for optimizing

reaction conditions in chemical synthesis. The key properties of 3,3-Dimethylindoline are

summarized in the table below.
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Property Value Source

IUPAC Name
3,3-dimethyl-2,3-dihydro-1H-

indole
[1]

Synonyms
3,3-Dimethyl-2,3-dihydro-1H-

indole
[1]

CAS Number 1914-02-9 [1]

Molecular Formula C₁₀H₁₃N [1]

Molecular Weight 147.22 g/mol [1]

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available

pKa (Predicted) Data not available

LogP (Predicted) 2.8 [1]

Note: Experimental data for some properties of 3,3-Dimethylindoline are not readily available

in the literature. The provided LogP is a computed value.

Experimental Protocols
Accurate determination of physicochemical properties is fundamental in chemical research.

Below are detailed, standard methodologies for the key experiments.

Melting Point Determination
The melting point is a critical indicator of a solid compound's purity.

Protocol: Capillary Method
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Sample Preparation: Ensure the 3,3-Dimethylindoline sample is thoroughly dried and finely

powdered.

Capillary Loading: A small amount of the powdered sample is packed into a capillary tube,

sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as it

approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (onset) and the

temperature at which the entire sample becomes a clear liquid (completion) are recorded.

This range represents the melting point. A narrow melting range (0.5-1 °C) is indicative of a

pure compound.

Boiling Point Determination
The boiling point provides insight into the volatility of a liquid compound.

Protocol: Micro Boiling Point Method (Thiele Tube)

Sample Preparation: A small volume (a few milliliters) of liquid 3,3-Dimethylindoline is

placed into a small test tube or a fusion tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid

sample.

Apparatus Setup: The test tube is attached to a thermometer and immersed in a Thiele tube

containing a high-boiling point liquid (e.g., mineral oil).

Heating: The Thiele tube is gently and uniformly heated. As the temperature rises, air

trapped in the capillary tube will expand and exit as a slow stream of bubbles.

Observation: The heating is continued until a continuous and rapid stream of bubbles

emerges from the capillary tube. At this point, the heat source is removed. The liquid will
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begin to cool. The temperature at which the bubbling stops and the liquid is drawn back into

the capillary tube is recorded as the boiling point.

Solubility Determination
Solubility is a crucial parameter for drug formulation and reaction solvent selection.

Protocol: Equilibrium Solubility Method

Sample Preparation: An excess amount of 3,3-Dimethylindoline is added to a known

volume of the desired solvent (e.g., water, ethanol, DMSO) in a sealed vial.

Equilibration: The mixture is agitated (e.g., using a shaker or stirrer) at a constant

temperature for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The saturated solution is allowed to stand, or is centrifuged, to separate

the undissolved solid.

Quantification: A carefully measured aliquot of the clear supernatant is withdrawn and

diluted. The concentration of 3,3-Dimethylindoline in the diluted solution is then determined

using a suitable analytical technique, such as High-Performance Liquid Chromatography

(HPLC) with a UV detector or UV-Vis spectroscopy, against a standard curve.

Calculation: The solubility is expressed in units such as mg/mL or mol/L.

Synthetic Workflow
3,3-Dimethylindoline can be synthesized through the catalytic hydrogenation of its

corresponding indole precursor, 3,3-dimethyl-3H-indole. This reaction involves the reduction of

the C=N double bond within the indole ring system.
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Caption: Synthetic workflow for 3,3-Dimethylindoline via catalytic hydrogenation.

Conclusion
This technical guide has detailed the essential physicochemical properties of 3,3-
Dimethylindoline, provided standardized protocols for their experimental determination, and

outlined a common synthetic route. While some experimental data remains to be fully

characterized in the public domain, the information and methodologies presented here offer a

solid foundation for researchers and scientists working with this important heterocyclic

compound. A thorough understanding of these core properties is indispensable for leveraging

the full potential of 3,3-Dimethylindoline in drug development and organic synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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